1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 1-(5-bromo-2-methoxyphenyl)-2-methylpropan-2-amine
• InChI: InChI=1S/C11H16BrNO/c1-11(2,13)7-8-6-9(12)4-5-10(8)14-3/h4-6H,7,13H2,1-3H3
• InChI Key: GEGKBRFFJGUAIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC1=C(C=CC(=C1)Br)OC)N

Description

1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine is an organic compound with a complex structure that includes a bromine atom, a methoxy group, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine typically involves multiple steps. One common method starts with the bromination of 2-methoxyphenol using bromine in the presence of a catalyst such as iron powder . The resulting 5-bromo-2-methoxyphenol is then subjected to further reactions to introduce the amine group and the methylpropan-2-amine structure.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity while reducing production costs.

Chemical Reactions Analysis

Types of Reactions

1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride.

Substitution: Electrophilic aromatic substitution reactions can occur, where the bromine atom can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Various electrophiles in the presence of catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while substitution reactions can produce a variety of substituted aromatic compounds.

Scientific Research Applications

1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(5-Bromo-2-methoxyphenyl)adamantane
• Tris(5-bromo-2-methoxyphenyl)antimony

Uniqueness

1-(5-Bromo-2-methoxyphenyl)-2-methylpropan-2-amine is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.